![molecular formula C7H14ClN3 B1651179 1-Methyl-N-propan-2-ylpyrazol-4-amine;hydrochloride CAS No. 1240527-30-3](/img/structure/B1651179.png)
1-Methyl-N-propan-2-ylpyrazol-4-amine;hydrochloride
Overview
Description
1-methyl-N-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride, also known as MP4A, is a chemical compound that has been extensively studied for its potential use in scientific research. MP4A is a pyrazolamine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In
Scientific Research Applications
Synthesis and Characterization
1-Methyl-N-(Propan-2-yl)-1H-Pyrazol-4-amine dihydrochloride is a compound involved in the synthesis and characterization of pyrazole derivatives. These derivatives, such as N-((1H-pyrazol-1-yl) methyl) pyrimidin-2-amine and others, are identified through various spectroscopic methods and X-ray crystallography. The research focuses on their structural analysis and the potential biological activity against breast cancer and microbes, highlighting the compound's role in generating pharmacophore sites with antitumor, antifungal, and antibacterial properties (Titi et al., 2020).
Novel Compound Synthesis
The compound also plays a role in the synthesis of novel structures, such as 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole, by undergoing condensation reactions and subsequent transformations. These processes demonstrate the versatility of 1-methyl-N-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride in synthesizing structurally diverse compounds with potential applications in various fields (El’chaninov et al., 2018).
Generation of Structurally Diverse Libraries
Another application involves using related compounds as starting materials in alkylation and ring closure reactions. This method generates a structurally diverse library of compounds, showcasing the compound's utility in expanding the chemical space for potential drug discovery and other applications (Roman, 2013).
Flexible Ligand Synthesis
1-Methyl-N-(Propan-2-yl)-1H-Pyrazol-4-amine dihydrochloride contributes to the synthesis of flexible bis(pyrazol-1-yl)alkane ligands, indicating its importance in the preparation of ligands for metal coordination, which could be crucial for developing catalytic systems or new materials (Potapov et al., 2007).
Antimicrobial Evaluation
The compound is also involved in synthesizing pyrazole derivatives that exhibit significant antimicrobial activity. This indicates its potential role in the development of new antimicrobial agents, which is critical given the rising resistance to existing antibiotics (Sid et al., 2013).
properties
IUPAC Name |
1-methyl-N-propan-2-ylpyrazol-4-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3.ClH/c1-6(2)9-7-4-8-10(3)5-7;/h4-6,9H,1-3H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJNZZPGCRATSOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=CN(N=C1)C.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1240527-30-3 | |
Record name | 1H-Pyrazol-4-amine, 1-methyl-N-(1-methylethyl)-, hydrochloride (1:2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1240527-30-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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